Cas no 1414570-18-5 (5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile)

• Product Name: 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile
• CAS No: 1414570-18-5
• MF: C₁₁H₁₀N₄
• MW: 198.22390127182
• MDL: MFCD28968184
• CID: 4597476
• PubChem ID: 57549062
• Update Time: 2025-10-30

5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile
• 5-amino-4-methyl-1-phenylpyrazole-3-carbonitrile
• Z2211231477

• MDL： MFCD28968184
• Inchi： 1S/C11H10N4/c1-8-10(7-12)14-15(11(8)13)9-5-3-2-4-6-9/h2-6H,13H2,1H3
• InChI Key： MFYSVJXHJBSJPT-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=CC=2)C(=C(C)C(C#N)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 263
• XLogP3: 2
• Topological Polar Surface Area: 67.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile

Introduction to 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile (CAS No. 1414570-18-5)

5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile (CAS No. 1414570-18-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various biological applications, particularly in the development of novel therapeutic agents.

The molecular structure of 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile consists of a pyrazole ring substituted with an amino group, a methyl group, and a phenyl group, along with a cyano group at the 3-position. This arrangement confers the compound with a range of physicochemical properties that make it suitable for diverse applications in drug discovery and development.

Recent studies have highlighted the pharmacological activities of 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile. One notable area of research is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has been reported to exhibit potent inhibitory activity against certain kinases, which are key targets in cancer therapy. This property makes it a valuable lead compound for the development of targeted cancer treatments.

In addition to its anti-cancer properties, 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile has also shown promise in the treatment of neurological disorders. Studies have demonstrated its ability to modulate neurotransmitter systems and protect neurons from oxidative stress and inflammation. These findings suggest that the compound could be further explored for its neuroprotective effects and potential use in conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently, allowing for large-scale synthesis and optimization for drug development. These synthetic methods often involve multi-step reactions that can be fine-tuned to achieve high yields and purity levels.

To further enhance the therapeutic potential of 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile, researchers are exploring its structural modifications. By introducing functional groups or altering the substituents on the pyrazole ring, scientists aim to improve the compound's pharmacokinetic properties, such as solubility, stability, and bioavailability. These efforts are crucial for developing more effective and safer drug candidates.

Clinical trials are an essential step in translating the promising preclinical findings into practical therapeutic applications. While early-stage clinical trials are currently underway to evaluate the safety and efficacy of 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile, preliminary results have been encouraging. The compound has demonstrated favorable pharmacological profiles and minimal adverse effects, suggesting its potential as a viable treatment option for various diseases.

In conclusion, 5-amino-4-methyl-1-phenyl-1H-pyrazole-3-carbonitrile (CAS No. 1414570-18-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse pharmacological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and contribute to advancements in drug discovery and healthcare.